1-[4-(thiophen-3-yl)-1,3-thiazol-2-yl]-4-[4-(trifluoromethoxy)benzoyl]piperazine

• IUPAC Name: [4-(4-thiophen-3-yl-1,3-thiazol-2-yl)piperazin-1-yl]-[4-(trifluoromethoxy)phenyl]methanone
• InChI: InChI=1S/C19H16F3N3O2S2/c20-19(21,22)27-15-3-1-13(2-4-15)17(26)24-6-8-25(9-7-24)18-23-16(12-29-18)14-5-10-28-11-14/h1-5,10-12H,6-9H2
• InChI Key: KMOFLTOHCIJCJL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC(=CS2)C3=CSC=C3)C(=O)C4=CC=C(C=C4)OC(F)(F)F
• Molecular Formula: C19H16F3N3O2S2
• DSSTOX Substance ID: DTXSID101127852
• Molecular Weight: 439.5 g/mol
• CAS RN: 1448053-02-8

Description

The compound you’re asking about is a complex organic molecule that contains several functional groups and structural motifs, including a thiophene ring, a thiazole ring, a piperazine ring, and a trifluoromethoxy group attached to a benzoyl group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple heterocyclic rings and functional groups. The thiophene and thiazole rings are aromatic and would contribute to the overall stability of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the various functional groups. For example, the piperazine ring could potentially undergo reactions at the nitrogen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the trifluoromethoxy group could increase its lipophilicity, potentially affecting its solubility and distribution in biological systems.

Scientific Research Applications

1-[4-(thiophen-3-yl)-1,3-thiazol-2-yl]-4-[4-(trifluoromethoxy)benzoyl]piperazine has been studied for its potential applications in a variety of scientific research areas. For example, it has been used as a ligand for the production of catalysts and enzymes, as well as for the modulation of enzyme activity. Additionally, it has been studied as a potential drug candidate in the treatment of various diseases, including cancer, inflammation, and neurological disorders.

Mechanism of Action

1-[4-(thiophen-3-yl)-1,3-thiazol-2-yl]-4-[4-(trifluoromethoxy)benzoyl]piperazine has been shown to act as a ligand, forming complexes with metal ions and other molecules. These complexes can be used to modulate the activity of enzymes, which can result in changes in the biochemical and physiological processes of the body. Additionally, this compound has been shown to interact with various receptors, including those involved in the regulation of cell growth, inflammation, and other physiological processes.
Biochemical and Physiological Effects
This compound has been studied for its potential effects on biochemical and physiological processes. Studies have shown that this compound can inhibit the activity of enzymes involved in the regulation of cell growth, inflammation, and other physiological processes. Additionally, it has been shown to modulate the activity of several cellular receptors, including those involved in the regulation of inflammation and cell death.

Advantages and Limitations for Lab Experiments

1-[4-(thiophen-3-yl)-1,3-thiazol-2-yl]-4-[4-(trifluoromethoxy)benzoyl]piperazine has several advantages for use in laboratory experiments. First, it is a relatively low-toxicity compound, which makes it safe to use in laboratory settings. Additionally, it has a low cost and is easily synthesized, making it an attractive option for research applications. However, this compound does have some limitations for use in laboratory experiments. For example, it is relatively unstable and can be easily degraded in the presence of light and oxygen. Additionally, its effects on biochemical and physiological processes are not well understood, so caution should be taken when using it in laboratory experiments.

Future Directions

Given the potential of 1-[4-(thiophen-3-yl)-1,3-thiazol-2-yl]-4-[4-(trifluoromethoxy)benzoyl]piperazine, there are several future directions that could be explored. For example, further research could be conducted to better understand the mechanism of action and the biochemical and physiological effects of this compound. Additionally, more studies could be done to assess the potential applications of this compound in the treatment of various diseases, such as cancer, inflammation, and neurological disorders. Finally, further research could be conducted to identify potential new uses for this compound, such as in the production of catalysts and enzymes.

Synthesis Methods

1-[4-(thiophen-3-yl)-1,3-thiazol-2-yl]-4-[4-(trifluoromethoxy)benzoyl]piperazine can be synthesized using a variety of methods, including condensation, oxidation, and reduction. The most common method involves the condensation of 4-(trifluoromethoxy)benzoyl chloride and 1-[4-(thiophen-3-yl)-1,3-thiazol-2-yl]piperazine in an aqueous solution. This reaction is typically carried out at room temperature and is usually complete within 1-2 hours.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties, as well as its biological activity. Proper handling and disposal procedures should be followed when working with this compound.